Cas no 2407-43-4 (5-ethyl-2,5-dihydrofuran-2-one)

• Product Name: 5-ethyl-2,5-dihydrofuran-2-one
• CAS No: 2407-43-4
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 264862
• PubChem ID: 16997
• Update Time: 2025-04-19

5-ethyl-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5-ethyl-
• 2-ethyl-2H-furan-5-one
• (+-)-5-Aethyl-5H-furan-2-on
• 2(5H)-FURANONE,5-ETHYL
• 2-Hexen-1,4-lactone
• 2-hexen-4-olide
• 4-Hydroxyhex-2-enoic acid lactone
• 5-Ethyl-2(5H)-furanone
• 5-ethyl-5H-furan-2-one
• 5-Ethylfuran-2(5H)-one
• EINECS 219-304-1
• 5-ethyl-2,5-dihydrofuran-2-one

• Inchi： 1S/C6H8O2/c1-2-5-3-4-6(7)8-5/h3-5H,2H2,1H3
• InChI Key： GOUILHYTHSOMQJ-UHFFFAOYSA-N
• SMILES： CCC1C=CC(=O)O1

Computed Properties

• Exact Mass: 112.05200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Density: 1.0795 (rough estimate)
• Melting Point: NA
• Boiling Point: 170.05°C (rough estimate)
• Refractive Index: 1.4532 (estimate)
• PSA: 26.30000
• LogP: 0.87800
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-ethyl-2,5-dihydrofuran-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides